2-(2-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-[2-(dimethylsulfamoyl)phenyl]-5-methylbenzoic acid
• InChI: InChI=1S/C16H17NO4S/c1-11-8-9-12(14(10-11)16(18)19)13-6-4-5-7-15(13)22(20,21)17(2)3/h4-10H,1-3H3,(H,18,19)
• InChI Key: AJUBRIBLDUGTMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=CC=C2S(=O)(=O)N(C)C)C(=O)O
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

2-(2-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid (2-DMSP-5-MBA) is an organic compound belonging to the class of benzoic acids and derivatives. It is a colorless, crystalline solid that is insoluble in water but soluble in most organic solvents. It has a melting point of 143-145 °C and a boiling point of 314-316 °C. 2-DMSP-5-MBA is a versatile chemical that is used in a variety of applications, including chemical synthesis, drug development, and laboratory experiments.

Scientific Research Applications

2-(2-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid, 95% is used in a variety of scientific research applications, including drug development, chemical synthesis, and laboratory experiments. It has been used as a model compound in the study of the reactivity of benzoic acid derivatives. It has also been used as a catalyst in the synthesis of pharmaceuticals, such as the anti-cancer drug lapatinib. Additionally, 2-(2-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid, 95% has been used as a reagent in the synthesis of other organic compounds, such as thiophenes and imidazoles.

Mechanism of Action

2-(2-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid, 95% acts as an acid in the presence of a base, such as potassium carbonate. It is a weak acid, meaning that it does not completely dissociate in water, but rather forms a weakly acidic solution. When it reacts with a base, it forms a salt and water. This reaction can be represented by the following equation:
2-(2-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid, 95% + Potassium Carbonate → 2-(2-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid, 95% Potassium Salt + Water
Biochemical and Physiological Effects
2-(2-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid, 95% has not been tested for its biochemical and physiological effects. As such, its effects are unknown.

Advantages and Limitations for Lab Experiments

2-(2-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid, 95% has several advantages and limitations for lab experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is a colorless, crystalline solid that is insoluble in water but soluble in most organic solvents, making it easy to work with in the laboratory. A limitation is that it is a weak acid, meaning that it does not completely dissociate in water. This can make it difficult to measure accurately in a laboratory setting.

Future Directions

There are several potential future directions for research on 2-(2-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid, 95%. One potential direction is to explore its potential as a catalyst in the synthesis of other organic compounds, such as thiophenes and imidazoles. Additionally, further research could be done to investigate its potential as a model compound in the study of the reactivity of benzoic acid derivatives. Finally, further research could be done to investigate its biochemical and physiological effects.

Synthesis Methods

2-(2-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid, 95% can be synthesized from the reaction of 2-nitrobenzaldehyde and N,N-dimethylsulfamoyl chloride in the presence of a base such as potassium carbonate. The reaction yields a white solid that is then purified by recrystallization. The reaction can be represented by the following equation:
2-Nitrobenzaldehyde + N,N-dimethylsulfamoyl chloride → 2-(2-N,N-Dimethylsulfamoylphenyl)-5-methylbenzoic acid + Potassium Carbonate